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Compound of Interest

Compound Name: Ethyl 4-(chlorosulfonyl)benzoate

Cat. No.: B082188

An In-depth Technical Guide to Ethyl 4-
(chlorosulfonyl)benzoate

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 4-(chlorosulfonyl)benzoate, tailored for researchers, scientists, and
professionals in drug development. The document presents quantitative data in a structured
format, details relevant experimental protocols, and includes a visual representation of a key
synthetic pathway.

Physical and Chemical Properties

Ethyl 4-(chlorosulfonyl)benzoate is a chemical compound with the molecular formula
CI9HOCIO4S.[1][2] It is primarily used as a reagent in organic synthesis. The key physical and
chemical properties are summarized in the table below for easy reference and comparison.
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Property

Value

Molecular Formula

C9HICIO4S[1][2]

Molecular Weight 248.68 g/mol [1][2]
Appearance Yellow powder[2]
Purity >95.0%][2]

Boiling Point No data available[1]

Storage Conditions

Keep in a dark place, under an inert

atmosphere, at room temperature.[1]

CAS Number

10486-51-8[1]

Appearance

Ethyl 4-(chlorosulfonyl)benzoate typically presents as a yellow powder.[2] Its solid form is

consistent with its use as a stable reagent in laboratory settings.

Representative Experimental Protocol: Synthesis of

Aryl Sulfonylbenzoates

While a specific detailed protocol for the synthesis of Ethyl 4-(chlorosulfonyl)benzoate was

not found in the search results, a general and representative procedure for the synthesis of a

closely related compound, Methyl 4-(chlorosulfonyl)benzoate, can be described. This

process can be adapted by substituting methanol with ethanol to yield the ethyl ester.

Objective: To synthesize an aryl sulfonylbenzoate from 4-chlorosulfonylbenzoic acid.

Materials:

 4-chlorosulfonylbenzoic acid

¢ Dichloroethane

e Thionyl chloride
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» Ethanol (pre-cooled)

e |ce-cold water

Procedure:

Dissolve 4-chlorosulfonylbenzoic acid (e.g., 5 g, 23 mmol) in dichloroethane (10 mL).
e Add thionyl chloride (20 mL) to the solution.
e Heat the reaction mixture to 80°C and maintain this temperature for 2 hours.

 After the reaction is complete, concentrate the mixture using a rotary evaporator to obtain a
crude solid.

e Cool the resulting solid in an ice bath for 5 minutes.

o Slowly add pre-cooled ethanol (40 mL) at 0°C with continuous stirring over a period of 5
minutes.

 Allow the reaction mixture to gradually warm to room temperature and continue stirring for an
additional 10 minutes.

o Precipitate the product by adding ice-cold water (40 mL), which will result in the formation of
a white solid.

o Collect the solid product by filtration and dry it under a vacuum to yield the pure ethyl 4-
(chlorosulfonyl)benzoate.

This protocol is based on the synthesis of the methyl ester and is expected to have a high yield
for the ethyl ester as well.[3]

Synthetic Workflow Diagram

The following diagram illustrates the logical steps for the synthesis of Ethyl 4-
(chlorosulfonyl)benzoate.
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Caption: Synthetic pathway for Ethyl 4-(chlorosulfonyl)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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